Cas no 2219379-76-5 (lithium(1+) 2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}acetate)
Lithium(1+) 2-{5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-3-yl}acetate is a lithium salt derivative of a triazolopyridine-based acetic acid compound. Its structure combines the stability of a lithium cation with the heterocyclic functionality of a fused triazolopyridine system, making it useful in specialized synthetic and pharmaceutical applications. The compound exhibits potential as an intermediate in organic synthesis, particularly for constructing nitrogen-rich heterocycles. Its lithium salt form enhances solubility in polar solvents, facilitating reactions in homogeneous conditions. The triazolopyridine moiety may contribute to biological activity, suggesting relevance in medicinal chemistry research. Careful handling is advised due to the reactivity of lithium compounds and the potential sensitivity of the heterocyclic framework.
2219379-76-5 structure
Product Name:lithium(1+) 2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}acetate
CAS No:2219379-76-5
MF:C8H10LiN3O2
MW:187.124901294708
CID:5194147
PubChem ID:137952250
Update Time:2025-10-31
lithium(1+) 2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}acetate Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-a]pyridine-3-acetic acid, 5,6,7,8-tetrahydro-, lithium salt (1:1)
- lithium(1+) ion 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate
- Lithium;2-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetate
- lithium(1+) 2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}acetate
-
- Inchi: 1S/C8H11N3O2.Li/c12-8(13)5-7-10-9-6-3-1-2-4-11(6)7;/h1-5H2,(H,12,13);/q;+1/p-1
- InChI Key: HCFZUEQTINATPU-UHFFFAOYSA-M
- SMILES: [O-]C(CC1=NN=C2CCCCN21)=O.[Li+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Topological Polar Surface Area: 70.8
lithium(1+) 2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM462404-1g |
lithium(1+) ion 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-1706547-0.05g |
lithium(1+) 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 0.05g |
$541.0 | 2023-09-20 | |
| Enamine | EN300-1706547-0.1g |
lithium(1+) 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 0.1g |
$706.0 | 2023-09-20 | |
| Enamine | EN300-1706547-0.25g |
lithium(1+) 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 0.25g |
$1008.0 | 2023-09-20 | |
| Enamine | EN300-1706547-0.5g |
lithium(1+) 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 0.5g |
$1587.0 | 2023-09-20 | |
| Enamine | EN300-1706547-1.0g |
lithium(1+) ion 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 1g |
$2035.0 | 2023-06-04 | |
| Enamine | EN300-1706547-2.5g |
lithium(1+) 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 2.5g |
$3988.0 | 2023-09-20 | |
| Enamine | EN300-1706547-5.0g |
lithium(1+) ion 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 5g |
$5900.0 | 2023-06-04 | |
| Enamine | EN300-1706547-10.0g |
lithium(1+) ion 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 10g |
$8749.0 | 2023-06-04 | |
| Aaron | AR01FLMO-50mg |
lithium(1+) ion 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetate |
2219379-76-5 | 95% | 50mg |
$769.00 | 2025-02-11 |
lithium(1+) 2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}acetate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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